![molecular formula C14H13FN2O B7465450 2-(3-fluorophenyl)-N-(6-methylpyridin-2-yl)acetamide](/img/structure/B7465450.png)
2-(3-fluorophenyl)-N-(6-methylpyridin-2-yl)acetamide
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Overview
Description
2-(3-fluorophenyl)-N-(6-methylpyridin-2-yl)acetamide, also known as FLAP inhibitor, is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of 5-lipoxygenase-activating protein (FLAP), which is an essential component of the arachidonic acid pathway.
Mechanism of Action
2-(3-fluorophenyl)-N-(6-methylpyridin-2-yl)acetamide inhibitor works by inhibiting the activity of this compound, which is responsible for the activation of 5-lipoxygenase (5-LO). 5-LO is an enzyme that catalyzes the conversion of arachidonic acid to leukotrienes, which are potent mediators of inflammation. By inhibiting the activity of this compound, this compound inhibitor reduces the production of leukotrienes, thereby reducing inflammation.
Biochemical and Physiological Effects:
This compound inhibitor has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It also reduces the recruitment of inflammatory cells, such as neutrophils and eosinophils, to the site of inflammation. Additionally, this compound inhibitor has been shown to reduce the production of reactive oxygen species (ROS), which are involved in the pathogenesis of many inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(3-fluorophenyl)-N-(6-methylpyridin-2-yl)acetamide inhibitor is its specificity for this compound, which makes it a valuable tool for studying the role of this compound in various disease states. However, this compound inhibitor has some limitations in lab experiments. It is a relatively new compound, and its long-term safety and efficacy have not been fully established. Additionally, this compound inhibitor has limited solubility in water, which can make it challenging to work with in certain experimental setups.
Future Directions
There are several future directions for 2-(3-fluorophenyl)-N-(6-methylpyridin-2-yl)acetamide inhibitor research. One area of interest is the development of more potent and selective this compound inhibitors. Another area of interest is the investigation of this compound inhibitor in combination with other anti-inflammatory drugs, such as corticosteroids, to determine if they have synergistic effects. Additionally, this compound inhibitor could be investigated for its potential therapeutic applications in other disease states, such as neuroinflammation and cardiovascular disease.
Synthesis Methods
2-(3-fluorophenyl)-N-(6-methylpyridin-2-yl)acetamide inhibitor is synthesized through a multistep process. The first step involves the preparation of 3-fluorophenylacetic acid, which is then converted to 3-fluorophenylacetyl chloride. The second step involves the reaction of 6-methylpyridin-2-amine with 3-fluorophenylacetyl chloride to produce this compound. The final product is purified through recrystallization.
Scientific Research Applications
2-(3-fluorophenyl)-N-(6-methylpyridin-2-yl)acetamide inhibitor has been extensively studied for its potential therapeutic applications, particularly in the treatment of inflammatory diseases such as asthma, rheumatoid arthritis, and atherosclerosis. It has also been investigated for its anti-cancer properties, as it has been shown to inhibit the growth and proliferation of cancer cells.
properties
IUPAC Name |
2-(3-fluorophenyl)-N-(6-methylpyridin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13FN2O/c1-10-4-2-7-13(16-10)17-14(18)9-11-5-3-6-12(15)8-11/h2-8H,9H2,1H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBHVDFDHTJKHNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=O)CC2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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